Sirius Rose BB

• IUPAC Name: tetrasodium;6-imino-5-[2-[4-[[4-[2-(2-imino-8-oxo-6-sulfonatonaphthalen-1-yl)hydrazinyl]-3-sulfonatophenyl]carbamoylamino]-2-sulfonatophenyl]hydrazinyl]-4-oxonaphthalene-2-sulfonate
• InChI: InChI=1S/C33H26N8O15S4.4Na/c34-21-5-1-15-9-19(57(45,46)47)13-25(42)29(15)31(21)40-38-23-7-3-17(11-27(23)59(51,52)53)36-33(44)37-18-4-8-24(28(12-18)60(54,55)56)39-41-32-22(35)6-2-16-10-20(58(48,49)50)14-26(43)30(16)32;;;;/h1-14,34-35,38-41H,(H2,36,37,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;/q;4*+1/p-4
• InChI Key: VVXBERQNXDEVGB-UHFFFAOYSA-J
• Canonical SMILES: C1=CC(=N)C(=C2C1=CC(=CC2=O)S(=O)(=O)[O-])NNC3=C(C=C(C=C3)NC(=O)NC4=CC(=C(C=C4)NNC5=C6C(=CC(=CC6=O)S(=O)(=O)[O-])C=CC5=N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: C33H22N8Na4O15S4
• Molecular Weight: 990.8 g/mol

Description

Sirius Rose BB is a useful research compound. Its molecular formula is C33H22N8Na4O15S4 and its molecular weight is 990.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Decolorization Studies Using Fungi

  • A study by Benzina et al. (2011) applied response surface methodology (RSM) to optimize the decolorization of the azo dye Sirius Rose BB by crude laccase from Trametes sp. strain CLBE55. They found significant correlations between variables like pH, temperature, and enzyme concentration on the decolorization of Sirius Rose, achieving approximately 99.5% decolorization under optimized conditions (Benzina et al., 2011).

• Wheat Simulation Model - Sirius

  • Jamieson et al. (1998) describe Sirius, a wheat simulation model, which calculates biomass production from radiation and grain growth from partitioning rules. This model, validated using data from experiments in New Zealand and the UK, accurately simulated crops under various conditions, emphasizing the importance of phenological development and leaf area index in yield prediction (Jamieson et al., 1998).

• Synchrotron Radiation Research

  • Research associated with the Sirius synchrotron, as detailed by Butakov et al. (1991), includes studies on meson physics, electron channeling in crystals, and applications of synchrotron radiation. This work highlights the diverse applications of Sirius in advancing physical science research (Butakov et al., 1991).

• Astronomical Observations and Analysis

  • Vigan et al. (2015) conducted coronagraphic observations of Sirius A, exploring its innermost regions. This study offered unprecedented on-sky contrast, contributing significantly to our understanding of giant planets and stellar systems (Vigan et al., 2015).

• Advanced Materials and Nanostructure Studies

  • Ciatto et al. (2016) present Sirius, a beamline at Synchrotron SOLEIL, for studying thin films, nanostructures, and advanced materials. This beamline, with its dynamic characteristics, is instrumental in real-time characterization of nanoscale materials (Ciatto et al., 2016).

• Communication in Simulated Interplanetary Missions

  • Supolkina et al. (2021) conducted experiments under the SIRIUS project, exploring crew communication during simulated interplanetary missions. This research provides insights into communication dynamics and styles in isolated, high-stress environments (Supolkina et al., 2021).